Cas no 2680733-28-0 (2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid)

• Product Name: 2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid
• CAS No: 2680733-28-0
• MF: C₁₅H₁₉NO₃
• MW: 261.316264390945
• CID: 5804864
• PubChem ID: 165934751
• Update Time: 2025-05-20

2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680733-28-0
• 2-(1-acetylpiperidin-4-yl)-2-phenylacetic acid
• EN300-19350333
• 2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid

• Inchi： 1S/C15H19NO3/c1-11(17)16-9-7-13(8-10-16)14(15(18)19)12-5-3-2-4-6-12/h2-6,13-14H,7-10H2,1H3,(H,18,19)
• InChI Key： FUHXVOYSZLODEL-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)C1CCN(C(C)=O)CC1)=O

Computed Properties

• Exact Mass: 261.13649347g/mol
• Monoisotopic Mass: 261.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid

Introduction to 2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid (CAS No: 2680733-28-0)

2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. With a CAS number of 2680733-28-0, this molecule has garnered attention due to its structural features and its perceived role in the development of novel therapeutic agents. The compound’s synthesis and applications are deeply rooted in the principles of organic chemistry, particularly in the domain of heterocyclic compounds, which play a pivotal role in medicinal chemistry.

The molecular framework of 2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid consists of a piperidine ring substituted with an acetyl group at the 1-position and a phenyl group at the 2-position, linked to a phenylacetic acid moiety. This configuration imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for drug design. The presence of both acetyl and phenyl groups enhances its reactivity, allowing for further functionalization and derivatization to explore diverse pharmacological profiles.

In recent years, there has been a surge in research focusing on piperidine derivatives due to their broad spectrum of biological activities. Piperidine-based compounds are known for their efficacy in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. The acetylated piperidine moiety in 2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid is particularly noteworthy, as it can influence the compound’s solubility, metabolic stability, and binding affinity to biological targets.

One of the most compelling aspects of 2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid is its potential as an intermediate in the synthesis of more complex pharmaceuticals. Researchers have leveraged this compound to develop molecules with enhanced pharmacological properties. For instance, derivatives of this scaffold have been investigated for their potential in treating neurological disorders such as Parkinson’s disease and Alzheimer’s disease. The acetyl group at the piperidine ring can be modified to introduce specific pharmacophores that interact with neural receptors, offering a promising avenue for therapeutic intervention.

The phenylacetic acid component of 2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid also contributes significantly to its biological relevance. Phenylacetic acids are well-documented for their role in various physiological processes, including pain modulation and immune response regulation. By incorporating this moiety into a piperidine framework, researchers aim to enhance the compound’s bioavailability and target specificity. This structural design approach aligns with contemporary trends in drug discovery, where multi-target interactions are sought after to achieve synergistic therapeutic effects.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid as a lead compound. Molecular modeling techniques have been employed to predict how modifications to the acetyl or phenyl groups might alter the compound’s binding affinity to specific enzymes or receptors. These virtual screening methods have identified several promising derivatives that warrant further experimental validation. Such high-throughput approaches are becoming indispensable in modern pharmaceutical research, enabling rapid identification of compounds with optimized pharmacokinetic profiles.

The synthesis of 2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid involves multi-step organic reactions that showcase the expertise required in medicinal chemistry. Key synthetic strategies include nucleophilic substitution reactions at the piperidine ring followed by acylation and aromatic coupling steps. The use of advanced catalytic systems has improved the efficiency and scalability of these synthetic routes, making it feasible to produce larger quantities for preclinical studies. These synthetic methodologies underscore the importance of innovation in chemical synthesis for advancing drug development pipelines.

In conclusion, 2-(1-Acetylpiperidin-4-yl)-2-phenylacetic acid (CAS No: 2680733-28-0) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique molecular architecture and potential biological activities make it a valuable scaffold for further drug discovery efforts. As research continues to uncover new applications for piperidine derivatives, compounds like this one will undoubtedly play a crucial role in shaping the future of pharmaceutical innovation.